Cas no 18036-81-2 (Benzene,1-(trimethylsilyl)-4-[(trimethylsilyl)oxy]-)

Benzene,1-(trimethylsilyl)-4-[(trimethylsilyl)oxy]- structure
18036-81-2 structure
Product Name:Benzene,1-(trimethylsilyl)-4-[(trimethylsilyl)oxy]-
CAS No:18036-81-2
MF:C12H22OSi2
MW:238.473485469818
CID:231910
PubChem ID:262890
Update Time:2025-04-19

Benzene,1-(trimethylsilyl)-4-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(trimethylsilyl)-4-[(trimethylsilyl)oxy]-
    • 4-trimethylsilylphenyl trimethylsilyl ether
    • AC1L68HC
    • AC1Q56QX
    • AR-1L7464
    • CTK4D7594
    • NCIOpen2_006315
    • NSC96868
    • p-trimethylsiloxyphenyltrimethylsilane
    • SureCN3886596
    • Trimethyl-(4-trimethylsilyloxy-phenyl)-silan
    • Trimethyl-(4-trimethylsilyl-phenoxy)-silan
    • trimethyl{4-[(trimethylsilyl)oxy]phenyl}silane
    • Trimethyl-< 4-trimethylsilyl-phenoxy> -silan
    • Trimethyl-< p-trimethylsilyl-phenoxy> -silan
    • DTXSID30294516
    • (p-Trimethylsiloxy)trimethylsilyl benzene
    • DJGHSVVFQCJHIP-UHFFFAOYSA-N
    • trimethylsilyl p-trimethylsilylphenyl ether
    • 18036-81-2
    • SCHEMBL3886596
    • NSC-96868
    • p-trimethylsilylphenoxytrimethylsilane
    • Inchi: 1S/C12H22OSi2/c1-14(2,3)12-9-7-11(8-10-12)13-15(4,5)6/h7-10H,1-6H3
    • InChI Key: DJGHSVVFQCJHIP-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)C1C=CC(=CC=1)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 238.12096
  • Monoisotopic Mass: 238.12091839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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